Cas no 204197-28-4 (Boc-dap(aloc)-oh dcha)

Boc-Dap(Aloc)-OH DCHA is a protected derivative of 2,3-diaminopropionic acid (Dap), featuring Boc (tert-butoxycarbonyl) and Aloc (allyloxycarbonyl) protecting groups on the amine functionalities. The DCHA (dicyclohexylamine) salt form enhances solubility and stability, facilitating handling and storage. This compound is widely used in peptide synthesis, particularly for introducing Dap residues with orthogonal protection, enabling selective deprotection strategies. The Boc group offers acid-labile protection, while the Aloc group is removable under mild palladium-catalyzed conditions, ensuring compatibility with solid-phase peptide synthesis (SPPS). Its high purity and reliable performance make it a preferred choice for researchers designing complex peptides or modified amino acid sequences.
Boc-dap(aloc)-oh dcha structure
Boc-dap(aloc)-oh dcha structure
Product Name:Boc-dap(aloc)-oh dcha
CAS No:204197-28-4
MF:C24H43N3O6
MW:469.614727258682
MDL:MFCD00800348
CID:253137
Update Time:2025-06-08

Boc-dap(aloc)-oh dcha Chemical and Physical Properties

Names and Identifiers

    • Dicyclohexylamine (S)-3-(((allyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)propanoate
    • Boc-L-Dap(Aloc)-OH*DCHA
    • NA-BOC-NB-ALLYLOXYCARBONYL-L-2,3-DIAMINOPROPIONIC ACID DICYCLOHEXYLAMMONIUM SALT
    • N-α-Boc-N-β-allyloxycarbonyl-L-2,3-diaminopropionic acid dicyclohexylamine salt
    • Nα-Boc-Nβ-allyloxycarbonyl-L-2,3-diaMinopropionic acid dicyclohexylaMMoniuM salt
    • BOC-DAP(ALLOC).DCHA
    • Boc-dap(aloc)-oh dcha
    • N-Boc-N'-allyloxycarbonyl-L-2,3-diaminopropionic acid dicyclohexylammonium salt
    • Boc-Dap(Alloc)-OH.DCHA
    • N-[(1,1-Dimethylethoxy)carbonyl]-3-[[(2-propenyloxy)carbonyl]amino]-L-alanine dicyclohexylamine salt
    • N-cyclohexylcyclohexanamine;(2S)-2-[(2-methylpropan-2-yl)oxycarbonylamino]-3-(prop-2-enoxycarbonylamino)propanoic acid
    • Boc-Dap(Alloc)-OH inverted exclamation mark currencyDCHA
    • C24H43N3O6
    • Boc-Dap(Aloc)-OH.DCHA
    • 0475AB
    • AM20070466
    • 197B284
    • N-alpha-Boc-N-beta-allyloxycarbonyl-L-2,3-diaminopropionic acid dicyclohexyl
    • MDL: MFCD00800348
    • Inchi: 1S/C12H20N2O6.C12H23N/c1-5-6-19-10(17)13-7-8(9(15)16)14-11(18)20-12(2,3)4;1-3-7-11(8-4-1)13-12-9-5-2-6-10-12/h5,8H,1,6-7H2,2-4H3,(H,13,17)(H,14,18)(H,15,16);11-13H,1-10H2/t8-;/m0./s1
    • InChI Key: KRVXFXVPQJBLFE-QRPNPIFTSA-N
    • SMILES: O(C(N[C@H](C(=O)O)CNC(=O)OCC=C)=O)C(C)(C)C.N(C1CCCCC1)C1CCCCC1

Computed Properties

  • Exact Mass: 469.31500
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 33
  • Rotatable Bond Count: 11
  • Complexity: 491
  • Topological Polar Surface Area: 126

Experimental Properties

  • PSA: 125.99000
  • LogP: 5.29060

Boc-dap(aloc)-oh dcha Security Information

  • WGK Germany:3

Boc-dap(aloc)-oh dcha Customs Data

  • HS CODE:2924299090
  • Customs Data:

    China Customs Code:

    2924299090

    Overview:

    2924299090. Other cyclic amides(Including cyclic carbamates)(Including their derivatives as well as their salts). VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to, packing

    Summary:

    2924299090. other cyclic amides (including cyclic carbamates) and their derivatives; salts thereof. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:30.0%

Boc-dap(aloc)-oh dcha Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Chemenu
CM201996-10g
Dicyclohexylamine (S)-3-(((allyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)propanoate
204197-28-4 95%
10g
$296 2021-06-09
TRC
B201625-100mg
Boc-dap(aloc)-oh dcha
204197-28-4
100mg
$ 64.00 2023-04-19
TRC
B201625-250mg
Boc-dap(aloc)-oh dcha
204197-28-4
250mg
$ 121.00 2023-04-19
TRC
B201625-500mg
Boc-dap(aloc)-oh dcha
204197-28-4
500mg
$ 184.00 2023-04-19
TRC
B201625-1g
Boc-dap(aloc)-oh dcha
204197-28-4
1g
$ 259.00 2023-04-19
Chemenu
CM201996-10g
Dicyclohexylamine (S)-3-(((allyloxy)carbonyl)amino)-2-((tert-butoxycarbonyl)amino)propanoate
204197-28-4 95%
10g
$296 2023-03-07
abcr
AB155459-5 g
N-alpha-t-Butyloxycarbonyl-N-beta-(allyloxycarbonyl)-L-2,3-diaminopropionic acid dicyclohexylamine
204197-28-4
5g
€225.00 2022-06-11
abcr
AB155459-25 g
N-alpha-t-Butyloxycarbonyl-N-beta-(allyloxycarbonyl)-L-2,3-diaminopropionic acid dicyclohexylamine
204197-28-4
25g
€900.00 2022-06-11
eNovation Chemicals LLC
D964472-1g
L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-[[(2-propenyloxy)carbonyl]amino]-, compd. with N-cyclohexylcyclohexanamine (1:1) (9CI)
204197-28-4 98%
1g
$200 2024-06-07
eNovation Chemicals LLC
D964472-5g
L-Alanine, N-[(1,1-dimethylethoxy)carbonyl]-3-[[(2-propenyloxy)carbonyl]amino]-, compd. with N-cyclohexylcyclohexanamine (1:1) (9CI)
204197-28-4 98%
5g
$475 2024-06-07

Additional information on Boc-dap(aloc)-oh dcha

Research Briefing on Boc-dap(aloc)-oh dcha (CAS: 204197-28-4) in Chemical Biology and Pharmaceutical Applications

Boc-dap(aloc)-oh dcha (CAS: 204197-28-4) is a protected amino acid derivative widely used in peptide synthesis and medicinal chemistry. This compound, featuring both Boc (tert-butoxycarbonyl) and Aloc (allyloxycarbonyl) protecting groups, plays a critical role in the synthesis of complex peptides and peptidomimetics. Recent studies have highlighted its utility in the development of novel therapeutic agents, particularly in the fields of oncology and infectious diseases. The dual-protecting group strategy offers orthogonal deprotection pathways, enabling precise control over synthetic routes and enhancing the efficiency of multi-step peptide assembly.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the application of Boc-dap(aloc)-oh dcha in the synthesis of protease-resistant peptide inhibitors targeting HIV-1 entry. The researchers utilized the compound's unique protecting group combination to achieve selective deprotection at specific stages of the synthesis, resulting in high-purity products with improved biological activity. The study reported a 40% increase in yield compared to traditional protecting group strategies, underscoring the compound's value in complex peptide synthesis.

In the field of cancer therapeutics, a recent Nature Communications article (2024) described the use of Boc-dap(aloc)-oh dcha in constructing tumor-targeting peptide-drug conjugates (PDCs). The Aloc group's compatibility with palladium-catalyzed deprotection allowed for selective conjugation of cytotoxic payloads to specific sites on the peptide backbone. This approach enabled the development of PDCs with enhanced tumor specificity and reduced off-target effects, showing promising results in preclinical models of breast cancer and glioblastoma.

From a chemical perspective, ongoing research is exploring novel applications of Boc-dap(aloc)-oh dcha in solid-phase peptide synthesis (SPPS). A 2024 study in Organic Letters reported the development of a new resin-cleavage strategy using the compound, which allows for simultaneous deprotection and cleavage from the resin under mild conditions. This innovation has significantly reduced processing times and improved the scalability of peptide production, addressing a major challenge in pharmaceutical manufacturing.

The pharmaceutical industry has shown increasing interest in Boc-dap(aloc)-oh dcha as evidenced by recent patent filings. A 2023 patent application by a major pharmaceutical company describes its use in the synthesis of macrocyclic peptides with improved oral bioavailability. The patent highlights the compound's ability to facilitate ring-closing metathesis reactions while maintaining stereochemical integrity, a crucial factor in developing peptide-based oral therapeutics.

Quality control and analytical methods for Boc-dap(aloc)-oh dcha have also seen advancements. A recent Analytical Chemistry publication (2024) presented a novel HPLC-MS method for detecting and quantifying process-related impurities in batches of the compound. The method achieved detection limits below 0.1% for all identified impurities, setting a new standard for quality assurance in peptide synthesis building blocks.

Looking forward, researchers anticipate expanded applications of Boc-dap(aloc)-oh dcha in emerging areas such as peptide nucleic acids (PNAs) and cell-penetrating peptides (CPPs). Preliminary studies presented at the 2024 American Peptide Symposium suggest that the compound's protecting group combination may be particularly suitable for constructing charge-neutral PNA backbones, potentially overcoming current limitations in antisense therapy delivery.

In conclusion, Boc-dap(aloc)-oh dcha (CAS: 204197-28-4) continues to demonstrate significant value in pharmaceutical research and development. Its unique chemical properties and versatility in peptide synthesis make it an indispensable tool for medicinal chemists working on next-generation therapeutics. As synthetic methodologies evolve and new therapeutic targets emerge, the importance of this building block is likely to grow further in the coming years.

Recommended suppliers
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Shanghai Pearlk Chemicals Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
ASIACHEM I&E (JIANGSU) CO., LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
ASIACHEM I&E (JIANGSU) CO., LTD
Hebei Liye chemical Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hebei Liye chemical Co.,Ltd